Cas no 1782429-21-3 (1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester
• CAS No: 1782429-21-3
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5253987
• Update Time: 2025-07-18

1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-8-11(9-16)12(15)10-6-4-5-7-10/h10-12H,4-9,15H2,1-3H3
• InChI Key： NMMLZJDVAKZUKJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(N)C2CCCC2)C1

Additional information on 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester

Introduction to 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester (CAS No. 1782429-21-3) and Its Emerging Applications in Chemical Biology

The compound 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester, identified by the CAS number 1782429-21-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to the azetidine class of heterocycles, which are known for their structural versatility and biological relevance. The presence of a cyclopentylmethyl group and a tert-butyl ester moiety introduces unique steric and electronic properties, making it a valuable scaffold for drug discovery and mechanistic studies.

Recent advancements in medicinal chemistry have highlighted the importance of azetidine derivatives in developing novel therapeutic agents. The structural motif of 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester offers a balance between rigidity and flexibility, which is often crucial for achieving high binding affinity to biological targets. The tert-butyl ester group not only provides stability but also serves as a handle for further chemical modifications, enabling the synthesis of libraries of analogs for high-throughput screening.

In the context of drug design, the aminocyclopentylmethyl moiety is particularly noteworthy. This group can participate in various non-covalent interactions with biological targets, including hydrogen bonding and hydrophobic interactions. Such features are essential for optimizing pharmacokinetic profiles and minimizing off-target effects. The compound's potential as a lead molecule has been explored in several preclinical studies, where it has demonstrated promise in modulating key biological pathways.

One of the most intriguing aspects of 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester is its utility as a building block in fragment-based drug discovery (FBDD). FBDD strategies rely on identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be optimized through iterative chemical modifications to yield potent inhibitors. The structural features of this compound make it an ideal candidate for such approaches, as they provide multiple points of interaction with potential drug targets.

Recent research has also explored the use of 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester in the development of enzyme inhibitors. Enzymes are critical targets in many diseases, and inhibiting their activity can lead to therapeutic benefits. Studies have shown that derivatives of this compound can interact with active sites or allosteric pockets of enzymes, thereby modulating their function. The ability to fine-tune the pharmacophore through structural modifications has made this class of compounds attractive for enzyme inhibition studies.

The synthesis of 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex heterocyclic systems. The introduction of the cyclopentylmethyl group followed by the installation of the tert-butyl ester requires careful consideration of reaction conditions and protecting group strategies. Advances in synthetic methodologies have made these transformations more efficient and scalable, facilitating access to structurally diverse libraries for drug discovery.

The biological activity of 1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, 1,1-dimethylethyl ester has been evaluated in various cellular and biochemical assays. Preliminary results suggest that it exhibits inhibitory activity against certain enzymes and receptors relevant to human health. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications. The compound's ability to modulate biological pathways makes it a promising candidate for treating a wide range of diseases.

In conclusion,1-Azetidinecarboxylic acid, 3-(aminocyclopentylmethyl)-, and its unique structural features position it as a valuable tool in chemical biology and pharmaceutical research. The combination of its rigid heterocyclic core, functionalizable side chains, and potential for further derivatization makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow, contributing to advancements in human health and disease treatment.